![molecular formula C18H17ClF3N3O B2816926 N-(2-chlorophenyl)-6-[4-(trifluoromethyl)piperidin-1-yl]pyridine-3-carboxamide CAS No. 2058440-92-7](/img/structure/B2816926.png)
N-(2-chlorophenyl)-6-[4-(trifluoromethyl)piperidin-1-yl]pyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-chlorophenyl)-6-[4-(trifluoromethyl)piperidin-1-yl]pyridine-3-carboxamide, also known as TCN-201, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of pyridine carboxamides and has shown promising results in various studies.
Scientific Research Applications
Glycine Transporter 1 Inhibition
Research into similar compounds, such as 1-methyl-N-(propan-2-yl)-N-({2-[4-(trifluoromethoxy)phenyl]pyridin-4-yl}methyl)-1H-imidazole-4-carboxamide, has shown potential in the development of central nervous system (CNS) drugs by targeting the glycine transporter 1 (GlyT1). These compounds are designed to increase glycine concentration in the cerebrospinal fluid (CSF), indicating potential applications in treating CNS disorders through modulation of glycinergic transmission (Yamamoto et al., 2016).
Molecular Interaction with CB1 Cannabinoid Receptor
The molecular interaction of structurally related compounds with the CB1 cannabinoid receptor has been extensively studied, revealing insights into the antagonist and agonist mechanisms. For example, N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide has been analyzed to understand its conformational dynamics and binding properties, offering a framework for the design of new compounds targeting cannabinoid receptors (Shim et al., 2002).
PCSK9 mRNA Translation Inhibition
Compounds such as N-(piperidin-3-yl)-N-(pyridin-2-yl)piperidine/piperazine-1-carboxamides have been identified as PCSK9 mRNA translation inhibitors, demonstrating potential in lowering cholesterol levels. These findings underscore the therapeutic potential of structurally related compounds in addressing hypercholesterolemia and related cardiovascular diseases (Londregan et al., 2018).
Antimicrobial and Antitubercular Activities
Research on pyrazole derivatives has highlighted their antimicrobial and antitubercular activities, suggesting that structurally similar compounds could serve as leads for developing new treatments for bacterial infections and tuberculosis. For instance, studies have explored the structure-activity relationships of pyrazole derivatives, revealing the critical roles of specific substituents in enhancing antimicrobial efficacy (Lan et al., 1999).
properties
IUPAC Name |
N-(2-chlorophenyl)-6-[4-(trifluoromethyl)piperidin-1-yl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClF3N3O/c19-14-3-1-2-4-15(14)24-17(26)12-5-6-16(23-11-12)25-9-7-13(8-10-25)18(20,21)22/h1-6,11,13H,7-10H2,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQLSHWJYMYLTEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(F)(F)F)C2=NC=C(C=C2)C(=O)NC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClF3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.